Cas no 2411256-77-2 (N-({3-fluoro-1,1'-biphenyl-4-yl}methyl)prop-2-enamide)

• Product Name: N-({3-fluoro-1,1'-biphenyl-4-yl}methyl)prop-2-enamide
• CAS No: 2411256-77-2
• MF: C₁₆H₁₄FNO
• MW: 255.286867618561
• CID: 6430126
• PubChem ID: 146106107
• Update Time: 2025-06-28

N-({3-fluoro-1,1'-biphenyl-4-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-({3-fluoro-1,1'-biphenyl-4-yl}methyl)prop-2-enamide
• Z3024770382
• N-[(2-Fluoro-4-phenylphenyl)methyl]prop-2-enamide
• EN300-26575456
• 2411256-77-2
• N-({3-fluoro-[1,1'-biphenyl]-4-yl}methyl)prop-2-enamide

• Inchi： 1S/C16H14FNO/c1-2-16(19)18-11-14-9-8-13(10-15(14)17)12-6-4-3-5-7-12/h2-10H,1,11H2,(H,18,19)
• InChI Key： VLPJBFXTHSGGTE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(C=C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.105942232g/mol
• Monoisotopic Mass: 255.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Additional information on N-({3-fluoro-1,1'-biphenyl-4-yl}methyl)prop-2-enamide

Comprehensive Overview of N-({3-fluoro-1,1\'-biphenyl-4-yl}methyl)prop-2-enamide (CAS No. 2411256-77-2)

The compound N-({3-fluoro-1,1\'-biphenyl-4-yl}methyl)prop-2-enamide (CAS No. 2411256-77-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 3-fluoro-1,1\'-biphenyl core and a prop-2-enamide side chain, makes it a versatile intermediate for various applications. Researchers are particularly interested in its potential role in drug discovery, where its fluorinated biphenyl moiety could enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in pharmaceuticals and agrochemicals. The presence of a fluoro group in N-({3-fluoro-1,1\'-biphenyl-4-yl}methyl)prop-2-enamide is a key feature that aligns with current trends in drug design, as fluorine atoms often improve bioavailability and selectivity. This compound is also being explored for its potential in polymer chemistry, where its acrylamide functionality could enable cross-linking reactions for advanced materials.

The synthesis of N-({3-fluoro-1,1\'-biphenyl-4-yl}methyl)prop-2-enamide typically involves multi-step organic reactions, including Suzuki-Miyaura coupling for the biphenyl formation and subsequent amidation. Its CAS No. 2411256-77-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Scientists are increasingly searching for high-purity intermediates like this compound to support innovative projects in bioconjugation and targeted drug delivery.

From an industrial perspective, N-({3-fluoro-1,1\'-biphenyl-4-yl}methyl)prop-2-enamide is valued for its scalability and compatibility with green chemistry principles. Companies are investing in sustainable methods to produce such fine chemicals, reducing waste and energy consumption. This aligns with the growing emphasis on environmentally friendly synthesis in the chemical sector, a topic frequently searched by professionals and academics alike.

In summary, N-({3-fluoro-1,1\'-biphenyl-4-yl}methyl)prop-2-enamide (CAS No. 2411256-77-2) represents a promising compound with diverse applications. Its structural features and synthetic accessibility make it a valuable asset in modern chemistry, particularly in the development of next-generation therapeutics and smart materials. As research progresses, this molecule is likely to play an even greater role in addressing some of the most pressing challenges in science and technology.